Cas no 1557194-38-3 (1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid
• CAS No: 1557194-38-3
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD24535858
• CID: 4605973
• PubChem ID: 10490569
• Update Time: 2025-10-24

1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(HYDROXYMETHYL)CYCLOBUTANE-1-CARBOXYLI+
• 1-{[(tert-Butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid
• 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid

• MDL： MFCD24535858
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(16)12-11(8(14)15)4-7(5-11)6-13/h7,13H,4-6H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： TVNDZLOUWHWRQH-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)CC(CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid (CAS No. 1557194-38-3)

In the realm of organic chemistry and pharmaceutical research, 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid (CAS No. 1557194-38-3) has emerged as a compound of significant interest. This cyclobutane derivative, characterized by its tert-butoxycarbonyl (Boc) protecting group and hydroxymethyl functionality, is widely utilized in peptide synthesis and drug development. Its unique structural features make it a valuable intermediate for designing novel therapeutics, particularly in the fields of oncology and immunology.

The compound's CAS No. 1557194-38-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Researchers are particularly intrigued by its potential applications in protease inhibition and small-molecule drug discovery. The presence of both a carboxylic acid and a hydroxymethyl group allows for versatile chemical modifications, enabling the creation of targeted molecules with enhanced bioavailability and efficacy.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid. Machine learning models often highlight such structures for their balanced physicochemical properties, which are critical for oral drug delivery and blood-brain barrier penetration. This aligns with the increasing demand for central nervous system (CNS) therapeutics, a hot topic in pharmaceutical forums and search queries.

From a synthetic perspective, the Boc-protected amino acid moiety in this compound offers stability during multi-step reactions, a feature highly valued in solid-phase peptide synthesis (SPPS). The cyclobutane ring, though less common than cyclohexane or cyclopentane analogs, provides conformational rigidity, which can improve target binding affinity. These attributes are frequently discussed in structure-activity relationship (SAR) studies, a recurring theme in recent PubMed publications.

Environmental and green chemistry considerations also play a role in the compound's appeal. Its synthesis often employs atom-economical protocols, reducing waste generation—a priority for modern sustainable pharmaceutical manufacturing. This resonates with the broader industry shift toward eco-friendly synthesis, a topic dominating conference agendas and search engine trends.

In analytical chemistry, 1557194-38-3 is often characterized using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Purity thresholds exceeding 98% are typically required for pharmaceutical-grade material, underscoring the importance of quality control in its production. These technical specifications are common search terms among quality assurance professionals.

The compound's hydroxymethyl group enables further derivatization, making it a springboard for bifunctional linkers in antibody-drug conjugates (ADCs)—a rapidly expanding area in targeted cancer therapy. This application has spurred collaborations between academic labs and biotech firms, as evidenced by recent patent filings and clinical trial announcements.

Storage and handling of 1-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)cyclobutane-1-carboxylic acid typically require anhydrous conditions at -20°C to preserve the Boc group's integrity. Such practical considerations are frequently queried in chemical supplier FAQs and research community discussions, highlighting the need for clear technical documentation.

As the pharmaceutical industry increasingly focuses on cyclic constrained peptides, the demand for specialized building blocks like this cyclobutane derivative is projected to rise. Its compatibility with click chemistry approaches further enhances its utility in combinatorial library generation, a strategy gaining traction in first-in-class drug development programs.

In summary, CAS No. 1557194-38-3 represents a multifaceted tool for modern drug discovery, bridging traditional organic synthesis with cutting-edge therapeutic modalities. Its structural uniqueness and functional group diversity position it as a compound to watch in the evolving landscape of precision medicine and next-generation biologics.